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Compound of Interest

Compound Name: Helioseal

Cat. No.: B020656

An In-depth Analysis of a Fluoride-Releasing Fissure Sealant

This technical guide provides a comprehensive overview of Helioseal F, a light-curing, white-
shaded fissure sealant. The information is curated for researchers, scientists, and drug
development professionals, offering detailed data on its material properties, experimental
protocols for its evaluation, and a visualization of its application and chemical processes.

Material Composition and Properties

Helioseal F is a resin-based dental sealant primarily composed of a monomer matrix and
inorganic fillers. The monomer matrix consists of Bis-GMA (Bisphenol A-glycidyl methacrylate),
UDMA (urethane dimethacrylate), and TEGDMA (triethylene glycol dimethacrylate).[1][2][3][4]
The inorganic fillers include highly dispersed silicon dioxide and fluorosilicate glass, which is
the source of fluoride release.[1][2] The material is characterized as a white, fluid paste with a
characteristic odor, and it is nearly insoluble in water.[5][6][7][8]

Physical and Mechanical Properties

A summary of the key physical and mechanical properties of Helioseal F and its successor,
Helioseal F Plus, is presented in the table below. These properties are critical for the clinical
performance and longevity of the sealant.
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Property Helioseal F Helioseal F Plus Reference
Vickers Hardness 180 N/mm?2 - [1]
Flexural Strength 88 MPa - [9]
Modulus of Elasticity 3200 MPa - [9]
Depth of Cure 3.3 mm >3 mm [1109]
Shear Bond Strength

on etched bovine 20.6 MPa High average values [1][9]
enamel

Water Absorption 54.3 pg/mm3 - [9]
Water Solubility 4.5 pg/mm3 - 9]
Density 1.41 g/cm3 1.25 g/cm3 [6][7]

Chemical Composition

The chemical composition of Helioseal F is detailed in the following table, highlighting the

weight percentage of its primary components.

Component

Weight Percentage (%)

Reference

Monomer Matrix (Bis-GMA,

58.6 [2]
UDMA, TEGDMA)
Inorganic Fillers (Silicon
o - 40.5 [2]
Dioxide, Fluorosilicate Glass)
Titanium Dioxide, Stabilizers,
<1.0 [2]

Catalysts

Safety and Biocompatibility

The safety and biocompatibility of Helioseal F have been evaluated through various

toxicological studies.
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Hazard Identification

According to Safety Data Sheets, uncured Helioseal F may cause skin and eye irritation and
can lead to sensitization upon skin contact.[5][6][7][8][10][11] Some classifications also note
that it is suspected of causing cancer and may pose risks to fertility or the unborn child.[5][6]

Toxicological Profile

The acute toxicity of Helioseal is considered low, with a reported LD50 of >5000 mg/kg in
animal studies.[1] The primary toxicological concerns are related to local effects, such as
irritation and allergic reactions, due to the methacrylate components.[5][7][10][11]

Experimental Protocols

This section details the methodologies for key in-vitro experiments used to evaluate the
performance of Helioseal F.

Fluoride Release Analysis

Objective: To quantify the amount of fluoride released from cured Helioseal F over time.
Methodology:

o Sample Preparation: Disc-shaped samples of Helioseal F (e.g., 4 mm in diameter and 2 mm
in height) are prepared and light-cured according to the manufacturer's instructions (e.g., 20
seconds with a standard dental curing light).[12]

o Immersion: The cured discs are immersed in a specified volume of a storage solution, such
as deionized water or saline (0.9% NacCl), and maintained at 37°C.[12]

o Fluoride Measurement: At predetermined time intervals (e.g., 1, 3, 24, 48, 72, 96 hours, and
1 and 2 weeks), the storage solution is collected for fluoride ion analysis using a fluoride-ion-
selective electrode.[12] Fresh storage solution is replaced at each interval.

» Data Analysis: The cumulative fluoride release is calculated and typically expressed in
ppm/mg or pg/cm?2.[12]

Shear Bond Strength Testing
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Objective: To determine the adhesive strength of Helioseal F to enamel.
Methodology:

e Specimen Preparation: Extracted bovine or human molars are embedded in resin, and the
enamel surface is ground flat.[1][11]

o Enamel Etching: The flattened enamel surface is etched with 37% phosphoric acid for a
specified duration (e.g., 30 seconds), then rinsed and dried.[1][11]

o Sealant Application: A cylindrical mold is placed on the etched enamel surface, and
Helioseal F is applied into the mold and light-cured.[11]

» Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours.[11]

o Testing: The specimens are mounted in a universal testing machine, and a shear force is
applied to the base of the sealant cylinder until failure occurs. The force at failure is
recorded.[1][11]

o Data Analysis: The shear bond strength is calculated by dividing the failure load by the
bonded surface area and is expressed in megapascals (MPa).[11]

Microleakage Assessment

Objective: To evaluate the sealing ability of Helioseal F at the tooth-sealant interface.
Methodology:

o Tooth Preparation: Extracted human premolars or molars are cleaned, and Helioseal F is
applied to the occlusal fissures according to the standard application protocol.[3]

e Thermocycling: The sealed teeth are subjected to a thermocycling regimen (e.g., 500 cycles
between 5°C and 55°C) to simulate temperature changes in the oral cavity.[3]

o Dye Immersion: The teeth are then immersed in a 2% methylene blue dye solution for 24
hours.[3]
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e Sectioning and Evaluation: The teeth are sectioned longitudinally, and the extent of dye
penetration along the sealant-enamel interface is evaluated under a stereomicroscope using

a graded scoring system.[3]

Visualized Workflows and Pathways

The following diagrams illustrate the application workflow and the chemical mechanism of

Helioseal F.
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1. Clean Enamel Surface
(e.g., with pumice slurry)

:

2. Isolate the Working Field
(e.g., with rubber dam)

:

3. Apply Phosphoric Acid Etching Gel
(30-60 seconds)

:

4. Rinse and Dry Thoroughly
(etched enamel appears matte white)

'

5. Apply Helioseal F

'

6. Light Cure
(e.g., 20 seconds)

'

7. Check Seal and Occlusion

Click to download full resolution via product page

Caption: Clinical application workflow for Helioseal F fissure sealant.
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Helioseal F Components

Monomer Matrix Inorganic Fillers Photoinitiator
(Bis-GMA, UDMA, TEGDMA) | (Silicon Dioxide, Fluorosilicate Glass) | (e.g., Camphorquinone)

Light Activation
(Blue Light, ~470nm)

Free-Radical Polymerization

Forms

Cross-linked Polymer Matrix
(Sealed Fissure)

Sustained Fluoride Release

Interaction with Enamel
(Remineralization)

Click to download full resolution via product page

Caption: Chemical mechanism of Helioseal F polymerization and fluoride release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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